Cas no 339024-57-6 (methyl 1-[2-(4-chlorophenyl)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate)

• Product Name: methyl 1-[2-(4-chlorophenyl)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate
• CAS No: 339024-57-6
• CID: 4648638
• Update Time: 2025-06-21

methyl 1-[2-(4-chlorophenyl)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-[2-(4-chlorophenyl)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on methyl 1-[2-(4-chlorophenyl)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate

Methyl 1-[2-(4-chlorophenyl)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No. 339024-57-6): A Comprehensive Overview

Methyl 1-[2-(4-chlorophenyl)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate, identified by its CAS number 339024-57-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the dihydropyridine class, which is well-known for its diverse biological activities and therapeutic applications. The structural features of this molecule, particularly the presence of a 4-chlorophenyl group and a carboxylate moiety, contribute to its unique chemical properties and potential pharmacological effects.

The synthesis and characterization of Methyl 1-[2-(4-chlorophenyl)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate have been extensively studied in recent years. The compound's molecular structure, featuring a pyridine ring with substituents that include an ethylidene group and a carboxylate functional group, makes it a versatile scaffold for drug discovery. Researchers have been particularly interested in exploring its potential as an intermediate in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its structural similarity to several well-established drugs used in the treatment of cardiovascular diseases. The dihydropyridine core is known for its ability to modulate calcium channels, which has led to its widespread use in medications designed to lower blood pressure and treat angina pectoris. The introduction of the 4-chlorophenyl group in Methyl 1-[2-(4-chlorophenyl)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate may enhance its binding affinity to target proteins, potentially leading to more effective therapeutic outcomes.

In recent years, there has been growing interest in the development of next-generation antihypertensive agents that combine the benefits of dihydropyridines with additional pharmacological properties. The carboxylate group in this compound not only contributes to its solubility but also opens up possibilities for further chemical modifications. These modifications could lead to the creation of derivatives with improved pharmacokinetic profiles and reduced side effects.

The role of computational chemistry and molecular modeling in the study of Methyl 1-[2-(4-chlorophenyl)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate cannot be overstated. Advanced computational techniques have enabled researchers to predict the compound's interactions with biological targets with high accuracy. This has been particularly useful in understanding how the presence of the 4-chlorophenyl group influences its binding affinity and selectivity. Such insights are crucial for optimizing drug design and improving therapeutic efficacy.

Recent studies have also highlighted the potential of this compound as a tool in medicinal chemistry research. Its unique structural features make it an attractive candidate for use in library design and high-throughput screening campaigns. By incorporating Methyl 1-[2-(4-chlorophenyl)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate into such screens, researchers can identify novel compounds with similar pharmacological properties or even new mechanisms of action.

The synthesis of this compound involves several key steps that require careful optimization to ensure high yield and purity. The introduction of the pyridine ring is typically achieved through cyclization reactions, while the attachment of the ethylidene and carboxylate groups follows established synthetic protocols. Recent advances in synthetic methodologies have made it possible to produce Methyl 1-[2-(4-chlorophenyl)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate on a larger scale with improved efficiency.

In conclusion, Methyl 1-[2-(4-chlorophenyl)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No. 339024-57-6) represents a promising candidate for further research and development in pharmaceutical chemistry. Its structural features, combined with its potential biological activities, make it an attractive scaffold for the design of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.